Cas no 1303973-41-2 (3-fluoropiperidine-4-carboxylic acid)

• Product Name: 3-fluoropiperidine-4-carboxylic acid
• CAS No: 1303973-41-2
• MF: C₆H₁₀FNO₂
• MW: 147.147505283356
• MDL: MFCD18909776
• CID: 5307607
• PubChem ID: 72698260
• Update Time: 2025-06-26

3-fluoropiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 3-fluoro-
• 3-Fluoro-piperidine-4-carboxylic acid
• 3-fluoropiperidine-4-carboxylic acid

• MDL： MFCD18909776
• Inchi： 1S/C6H10FNO2/c7-5-3-8-2-1-4(5)6(9)10/h4-5,8H,1-3H2,(H,9,10)
• InChI Key： DUBNMTMXCUHCPU-UHFFFAOYSA-N
• SMILES： N1CCC(C(O)=O)C(F)C1

Additional information on 3-fluoropiperidine-4-carboxylic acid

3-Fluoropiperidine-4-carboxylic Acid (CAS No. 1303973-41-2): A Versatile Building Block in Modern Organic Synthesis

In the realm of pharmaceutical and agrochemical research, 3-fluoropiperidine-4-carboxylic acid (CAS No. 1303973-41-2) has emerged as a critical intermediate. This fluorinated piperidine derivative is prized for its unique structural features, which include a fluorine substituent and a carboxylic acid functional group. These attributes make it a valuable scaffold for designing bioactive molecules, particularly in drug discovery programs targeting central nervous system (CNS) disorders and metabolic diseases.

The growing interest in fluorinated heterocycles like 3-fluoropiperidine-4-carboxylic acid stems from their ability to modulate pharmacokinetic properties. Fluorination often enhances metabolic stability, membrane permeability, and target binding affinity—key factors driving the development of next-generation therapeutics. Recent studies highlight its utility in synthesizing protease inhibitors and GPCR modulators, addressing unmet medical needs in oncology and neurology.

From an industrial perspective, the demand for high-purity fluorinated building blocks has surged, fueled by advancements in click chemistry and late-stage functionalization techniques. Researchers frequently search for "synthesis of 3-fluoropiperidine-4-carboxylic acid" or "applications of fluorinated piperidines," reflecting its relevance in academic and commercial R&D. The compound’s compatibility with cross-coupling reactions and peptide coupling further expands its synthetic utility.

Environmental and regulatory considerations also play a role in its adoption. Unlike traditional halogenated compounds, selectively fluorinated derivatives like 3-fluoropiperidine-4-carboxylic acid often exhibit improved biodegradability profiles, aligning with green chemistry principles. This aligns with trending queries such as "sustainable fluorination methods" and "eco-friendly heterocyclic synthesis."

In summary, 3-fluoropiperidine-4-carboxylic acid (CAS No. 1303973-41-2) represents a convergence of innovation in medicinal chemistry and sustainable synthesis. Its multifaceted applications—from drug design to material science—underscore its importance as a 21st-century chemical toolkit essential for addressing complex biomedical challenges.